Cas no 438218-34-9 (2-3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid)
2-3-(5-Methyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid is a structurally unique compound combining an adamantane core with a tetrazole moiety and an acetic acid functional group. This hybrid structure confers notable chemical stability and versatility, making it suitable for applications in medicinal chemistry and material science. The adamantane framework enhances rigidity and lipophilicity, while the tetrazole ring contributes to potential bioactivity, particularly in drug discovery. The acetic acid group allows for further derivatization, facilitating its use as a synthetic intermediate. Its well-defined molecular architecture and functional group compatibility make it a valuable building block for research in pharmaceuticals and advanced materials.
438218-34-9 structure
Product Name:2-3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid
CAS No:438218-34-9
MF:C14H20N4O2
MW:276.334202766418
MDL:MFCD03074485
CID:2296599
PubChem ID:4119686
Update Time:2025-05-27
2-3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- [3-(5-Methyl-tetrazol-2-yl)-adamantan-1-yl]-acetic acid
- 2-3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid
- [3-(5-methyl-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid
- 438218-34-9
- 2-[3-(5-methyltetrazol-2-yl)-1-adamantyl]acetic acid
- 2-[3-(5-METHYL-2H-1,2,3,4-TETRAAZOL-2-YL)-1-ADAMANTYL]ACETIC ACID
- MFCD03074485
- EN300-228221
- BBL039592
- BRD-A53861150-001-01-4
- 2-[3-(5-methyl-2h-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid
- AKOS016344999
- AKOS000301647
- Oprea1_608123
- CS-0240397
- [3-(5-Methyl-2H-tetrazol-2-yl)adamantan-1-yl]acetic acid
- NSA21834
- AK-968/41170323
- [3-(5-methyl-2H-tetrazol-2-yl)tricyclo[3.3.1.1~3,7~]dec-1-yl]acetic acid
- [3-(5-methyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid
- STK348959
-
- MDL: MFCD03074485
- Inchi: 1S/C14H20N4O2/c1-9-15-17-18(16-9)14-5-10-2-11(6-14)4-13(3-10,8-14)7-12(19)20/h10-11H,2-8H2,1H3,(H,19,20)
- InChI Key: CWCSWNJTYZOFSA-UHFFFAOYSA-N
- SMILES: OC(CC12CC3CC(CC(C3)(C1)N1N=NC(C)=N1)C2)=O
Computed Properties
- Exact Mass: 276.15862589Da
- Monoisotopic Mass: 276.15862589Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 80.9Ų
2-3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB498249-100 mg |
[3-(5-Methyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid |
438218-34-9 | 100MG |
€231.60 | 2022-03-24 | ||
| abcr | AB498249-250 mg |
[3-(5-Methyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid |
438218-34-9 | 250MG |
€275.80 | 2022-03-24 | ||
| abcr | AB498249-500 mg |
[3-(5-Methyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid |
438218-34-9 | 500MG |
€409.30 | 2022-03-24 | ||
| abcr | AB498249-1 g |
[3-(5-Methyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid |
438218-34-9 | 1g |
€486.60 | 2022-03-24 | ||
| abcr | AB498249-5 g |
[3-(5-Methyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid |
438218-34-9 | 5g |
€1,185.30 | 2022-03-24 | ||
| Enamine | EN300-228221-0.05g |
2-[3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid |
438218-34-9 | 95% | 0.05g |
$88.0 | 2024-06-20 | |
| Enamine | EN300-228221-0.1g |
2-[3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid |
438218-34-9 | 95% | 0.1g |
$132.0 | 2024-06-20 | |
| Enamine | EN300-228221-0.25g |
2-[3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid |
438218-34-9 | 95% | 0.25g |
$188.0 | 2024-06-20 | |
| Enamine | EN300-228221-0.5g |
2-[3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid |
438218-34-9 | 95% | 0.5g |
$353.0 | 2024-06-20 | |
| Enamine | EN300-228221-1.0g |
2-[3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid |
438218-34-9 | 95% | 1.0g |
$470.0 | 2024-06-20 |
2-3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
438218-34-9 (2-3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk